Cas no 2228731-93-7 (methyl2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine
• CAS No: 2228731-93-7
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5860818
• PubChem ID: 165975605
• Update Time: 2025-05-19

methyl2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine
• 2228731-93-7
• methyl[2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-yl]amine
• EN300-1997464

• Inchi： 1S/C11H21N3/c1-8-10(7-11(3,4)12-5)9(2)14(6)13-8/h12H,7H2,1-6H3
• InChI Key： AALMTFPRNHHAOK-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on methyl2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine (CAS No. 2228731-93-7)

Methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine, identified by its CAS number 2228731-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trimethylpyrazole moiety, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry are employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular structure and help in understanding its reactivity and potential interactions with biological targets.

In recent years, pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the trimethylpyrazole ring in methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine is particularly noteworthy, as it can influence the compound's binding affinity and pharmacokinetic properties. This feature makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives are known to interact with various enzymes by binding to their active sites or allosteric regions. This interaction can lead to inhibition or activation of enzymatic pathways, which is crucial for developing drugs that target specific diseases. For instance, studies have shown that certain pyrazole-based compounds can inhibit kinases, which are key players in cancer signaling pathways. The structural similarity between methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yl)propan-2-ylamine and these known inhibitors suggests that it may exhibit similar inhibitory effects.

The pharmacological profile of methyl 2-methyl-1-(trimethyl-1H-pyrazol-4-yll)propan -2 - ylamine is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is essential for drugs that need to reach intracellular targets. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable medications. Stability studies have been conducted to assess its shelf life and compatibility with different excipients commonly used in drug formulations.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of methyl 2-methyl -1 -(trim ethyl -1 H - py ra zol -4 - yl ) pro pan -2 - yl am ine. Molecular docking simulations have been used to predict its binding interactions with potential target proteins. These simulations provide valuable insights into the compound's mechanism of action and help in designing more effective derivatives. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

The toxicological profile of this compound is another critical area of investigation. Preliminary studies have been conducted to assess its acute toxicity, chronic effects, and potential side reactions. These studies involve both in vitro assays using cell cultures and in vivo experiments using animal models. The results from these studies are crucial for determining safe dosage ranges and identifying any adverse effects that may occur with prolonged use. Comprehensive toxicological evaluations ensure that the compound is safe for further clinical development.

In conclusion, methyl 2-methyl -1 -(trim ethyl -1 H - py ra zol -4 - yl ) pro pan -2 - yl am ine (CAS No. 2228731 -93 -7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its biological activities, make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for contributing to the advancement of new therapeutic strategies.